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Compound of Interest

Compound Name: 4-Bromo-2-(methylthio)aniline

CAS No.: 475089-07-7

Cat. No.: B2376323

Get Quote

1. Executive Summary & Chemical Identity 4-Bromo-2-(methylthio)aniline is a specialized

halogenated thioether and aniline derivative utilized primarily in advanced organic synthesis

and drug development. Due to its unique structural components, it presents specific

toxicological risks that require stringent operational controls and a deep understanding of its

chemical behavior.

Table 1: Chemical and Physical Properties
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Property Value / Description

Chemical Name 4-Bromo-2-(methylthio)aniline

CAS Number 475089-07-7[1]

Molecular Formula C₇H₈BrNS[1]

Molecular Weight 218.11 g/mol [1]

Storage Conditions
2-8°C, protect from light, store in a dry

environment[2]

GHS Classification

H302 (Harmful if swallowed), H315 (Skin

irritation), H319 (Eye irritation), H335

(Respiratory irritation)[3]

2. Hazard Profiling & Mechanistic Toxicology To handle this compound safely, researchers must

understand the causality behind its toxicity. The hazard profile is driven by two primary

structural features:

The Aniline Core: Aniline derivatives are readily absorbed through the respiratory tract,

gastrointestinal tract, and intact skin[4]. Once systemic, they undergo hepatic N-

hydroxylation via CYP450 enzymes. The resulting reactive hydroxylamines oxidize the

ferrous iron (Fe²⁺) in hemoglobin to ferric iron (Fe³⁺), producing methemoglobin. This

drastically reduces the blood's oxygen-carrying capacity, leading to tissue hypoxia, cyanosis,

and potentially fatal cardiovascular collapse[5][6].

Halogen and Thioether Substituents: The addition of the bromo and methylthio groups

significantly increases the molecule's lipophilicity (LogP). This enhanced lipophilicity

facilitates rapid partitioning into the stratum corneum, making dermal exposure a critical and

immediate threat. Consequently, standard single-layer latex gloves are entirely insufficient for

prolonged handling.

3. Personal Protective Equipment (PPE) Matrix Because of the severe risks of dermal

absorption and respiratory irritation[3][4], the following self-validating PPE system must be

strictly adhered to before any physical manipulation begins.
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Table 2: Required PPE Matrix
Protection Area Required Equipment Mechanistic Rationale

Eye/Face
ANSI Z87.1 Chemical safety

goggles.

Prevents mucosal absorption

of airborne particulates or

aerosolized solutions.

Skin/Body

Tyvek lab coat or chemically

resistant apron with elastic

cuffs.

Mitigates systemic toxicity risks

from accidental spills

penetrating standard cotton lab

coats.

Hands

Double-gloving: Inner Nitrile (4

mil), Outer Neoprene or heavy-

duty Nitrile (8 mil).

The lipophilic nature of the

compound accelerates

permeation through thin,

single-layer gloves.

Respiratory

N95/P100 particulate

respirator (if weighing outside

a ventilated enclosure).

Prevents inhalation of fine

crystalline dust, which can

rapidly enter the bloodstream

via alveolar capillaries[4].

4. Operational Workflow & Handling Protocol All handling of 4-Bromo-2-(methylthio)aniline
must be conducted within a certified chemical fume hood to ensure operator safety[7].

Step-by-Step Methodology:

Pre-Operational Checks: Verify that the chemical fume hood is operating with an average

face velocity between 80 and 120 feet per minute (fpm)[7]. Assemble all necessary spatulas,

anti-static weigh boats, and receiving vials inside the hood before opening the chemical

container.

Reagent Equilibration: Retrieve the sealed vial from 2-8°C storage[2]. Allow the vial to

equilibrate to room temperature for at least 30 minutes in a desiccator before opening.

Causality: Opening a cold vial introduces ambient moisture, which can degrade the thioether

moiety and cause the powder to clump, increasing the risk of aerosolization during

manipulation.
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Weighing and Transfer: Don all required PPE. Using an anti-static micro-spatula, carefully

transfer the required mass into a pre-tared vial. Avoid rapid movements that could generate

dust.

Dissolution: Add the appropriate organic solvent (e.g., DMSO, dichloromethane) directly to

the receiving vial while still inside the fume hood. Cap the vial tightly before vortexing or

sonicating.

Decontamination: Wipe down the balance and surrounding hood surfaces with a solvent-

dampened tissue (e.g., ethanol or isopropanol), followed by a 10% bleach solution or soap

and water to ensure complete removal of residual chemical.
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1. Fume Hood Check
(Verify 80-120 fpm)

2. Don PPE
(Double Gloves, Goggles)

3. Thermal Equilibration
(Prevent Condensation)

4. Weigh & Transfer
(Anti-static Tools)

5. Dissolution
(Sealed Vials)

6. Decontamination
(Solvent Wipe + Soap)

Click to download full resolution via product page

Step-by-step operational workflow for handling 4-Bromo-2-(methylthio)aniline safely.

5. Emergency Response & Spill Management In the event of an exposure or spill, immediate

action is required to prevent methemoglobinemia and systemic toxicity.
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Exposure Protocol:

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with

copious amounts of soap and water for at least 15 minutes[3]. Critical Note: Do NOT use

organic solvents to clean the skin, as this will accelerate dermal absorption. Seek immediate

medical evaluation for signs of cyanosis (blue lips/nail beds)[6].

Inhalation: Move the victim to fresh air immediately[3]. If breathing is difficult, administer

100% supplemental oxygen.

Eye Contact: Flush eyes continuously with water for 15 minutes, removing contact lenses if

present[3][4].

Spill Cleanup Methodology:

Isolate: Evacuate non-essential personnel from the immediate area.

Contain: Cover the spill with a damp absorbent pad (if solid) or an inert absorbent material

like sand or vermiculite (if in solution) to prevent dust generation or spreading.

Collect: Use non-sparking tools to scoop the absorbed material into a compatible, sealable

hazardous waste container.

Decontaminate: Wash the spill surface with a detergent solution, followed by a thorough

water rinse.

Spill / Exposure Event Assess Severity

Evacuate & Seek Medical Aid
(Oxygen Therapy) Personnel Exposure 

Contain Spill
(Inert Absorbent)

 Environmental Spill 

Clean & Decontaminate
(Detergent Wash)

Dispose as Halogenated
Organic Waste

Click to download full resolution via product page

Logic tree for emergency spill response and personnel exposure management.

6. Waste Disposal & Environmental Logistics Due to the presence of the bromine atom, 4-
Bromo-2-(methylthio)aniline and its solutions must be strictly segregated from general
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organic waste.

Classification: Dispose of as Halogenated Organic Waste.

Procedure: Collect all solid waste (including contaminated gloves, weigh boats, and

absorbent pads) in heavy-duty, properly labeled, sealable bags or bins. Liquid waste must be

collected in compatible, clearly labeled halogenated waste carboys.

Disposal Method: Do not discharge into the sewer system. Must be disposed of via high-

temperature incineration by a licensed hazardous waste management facility in accordance

with local environmental regulations (e.g., EPA RCRA guidelines)[3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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